Cas no 10169-02-5 (acid red 97)

• Product Name: acid red 97
• CAS No: 10169-02-5
• Molecular Formula: C₃₂H₂₀N₄O₈S₂^.₂NA
• Molecular Weight: 698.63
• MDL: MFCD00004072
• CID: 48435
• PubChem ID: 25026

acid red 97 Properties

Names and Identifiers

• acid red 97
• disodium,5-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-[4-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-sulfonatophenyl]benzenesulfonate
• Anthra Red G
• Azo Milling Red G
• Benzyl Red GS
• Crispin Red GM
• Korostan Red G
• Milling Red A
• Pharmaglo Red G
• Polycor Red GS
• airedale scarlet gm
• alizarine chrome red g
• altochrome scarlet g
• Disodium 4,4'-bis(2-hydroxynaphthalen-1-ylazo)biphenyl-2,6'-disulphonate
• benzylredmg
• fenazoredfg
• c.i.acidred97
• anthraredg
• millingreda
• crispinredgm
• korostanredg
• polycorredgs
• pharmagloredg
• Cyanine Fast Scarlet G
• Sumitomo Fast Scarlet G
• Acid Anthracene Red GA-CF
• Milling Scarlet 2G
• Xylene Milling Red G
• Belacid Milling Red G
• Calcocid Milling Red G
• Shikiso Acid Anthracene Red G
• W-110255
• disodium;5-[(2-hydroxynaphthalen-1-yl)diazenyl]-2-[4-[(2-hydroxynaphthalen-1-yl)diazenyl]-2-sulfonatophenyl]benzenesulfonate
• sodium 4,4'-bis((E)-(2-hydroxynaphthalen-1-yl)diazenyl)biphenyl-2,2'-disulfonate
• C.I. Acid Red 97
• 8UJ772G61O
• EINECS 233-439-3
• UNII-8UJ772G61O
• Milling Scarlet R
• AS-17135
• Coomassie Milling Scarlet G
• Hexaderm Red MRG
• Acid Red 97, Dye content 40 %
• 10169-02-5
• Benzyl Red MG
• COLOCID RED BG
• (1,1'-Biphenyl)-2,2'-disulfonic acid, 4,4'-bis((2-hydroxy-1-naphthalenyl)azo)-, disodium salt
• Fenazo Red FG
• Coomassie Milling Scarlet GP
• Optanol Scarlet GS
• DTXSID1024419
• EC 233-439-3
• Naphthalene Leather Scarlet G
• Amacid Milling Scarlet G
• Vondamol Brilliant Red G
• Coriacid Scarlet R
• MFCD00004072
• (1,1'-Biphenyl)-2,2'-disulfonic acid, 4,4'-bis(2-(2-hydroxy-1-naphthalenyl)diazenyl)-, sodium salt (1:2)
• Supranol Scarlet GS
• CI Acid Red 97
• AKOS024319211
• C.I. ACID RED 97, DISODIUM SALT
• Milling Scarlet DH
• Tertracid Milling Red AGE
• Suminol Brilliant Scarlet DH
• Q27271035
• AKOS015914061
• C.I. 22890
• ACID RED NS
• ACIDRED97(C.I.22890)
• [1,1'-Biphenyl]-2,2'-disulfonic acid,4,4'-bis[(2-hydroxy-1-naphthalenyl)azo]-, disodium salt
• ACID RED 97 (C.I. 22890)

• MDL： MFCD00004072
• InChIKey： JDRXQLHQDNDRCK-YNCRMFOQSA-L
• Inchi： InChI=1S/C32H22N4O8S2.2Na.2H/c37-27-15-9-19-5-1-3-7-23(19)31(27)35-33-21-11-13-25(29(17-21)45(39,40)41)26-14-12-22(18-30(26)46(42,43)44)34-36-32-24-8-4-2-6-20(24)10-16-28(32)38;;;;/h1-18,37-38H,(H,39,40,41)(H,42,43,44);;;;/p-2/b35-33+,36-34+;;;;
• SMILES： OC1=C(/N=N/C2=CC(S([O-])(=O)=O)=C(C3=C(S([O-])(=O)=O)C=C(/N=N/C4=C5C=CC=CC5=CC=C4O)C=C3)C=C2)C2C=CC=CC=2C=C1.[NaH].[NaH]

Computed Properties

• Exact Mass: 698.05200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 5
• Monoisotopic Mass: 698.051794
• Heavy Atom Count: 48
• Complexity: 1390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 214

Experimental Properties

• LogP: 9.87180
• PSA: 221.06000
• Melting Point: >300°C
• Color/Form: It is orange red in water and orange in ethanol
• Solubility: Soluble in water \ ethanol \ acetone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines